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Compound of Interest

5-Bromo-2-(pyrrolidin-1-
Compound Name:
yl)benzaldehyde

Cat. No.: B112962

CAS Number: 742099-40-7

This technical guide provides an in-depth overview of 5-Bromo-2-(pyrrolidin-1-
yl)benzaldehyde, a substituted aromatic aldehyde of interest to researchers and professionals
in drug discovery and organic synthesis. Due to the limited availability of direct experimental
data for this specific compound in public literature, this guide combines information from
suppliers with established chemical principles and data from structurally related compounds to
offer a comprehensive resource.

Chemical and Physical Properties

5-Bromo-2-(pyrrolidin-1-yl)benzaldehyde is a halogenated aromatic aldehyde containing a
pyrrolidine moiety. Its chemical structure suggests its utility as a versatile building block in the
synthesis of more complex molecules, particularly in the development of novel pharmaceutical
agents. The pyrrolidine ring can influence the molecule's solubility, lipophilicity, and metabolic
stability, while the bromo and aldehyde functionalities offer reactive sites for further chemical
modifications.

Table 1: Physicochemical Properties of 5-Bromo-2-(pyrrolidin-1-yl)benzaldehyde
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Property Value Source/Method
CAS Number 742099-40-7 Chemical Abstract Service
Molecular Formula C11H12BrNO Derived from Structure
Molecular Weight 254.12 g/mol Calculated

- ) ) Inferred from related
Appearance Not specified (likely a solid)

compounds

Purity >98% [1]

Expected to be soluble in
N common organic solvents like
Solubility ) Inferred from structure
dichloromethane, ethyl

acetate, and methanol.

Melting Point Not available

Boiling Point Not available

Synthesis and Experimental Protocols

A definitive, published experimental protocol for the synthesis of 5-Bromo-2-(pyrrolidin-1-
yl)benzaldehyde is not readily available. However, a plausible synthetic route can be devised
based on standard organic chemistry transformations and literature precedents for analogous
compounds. A likely approach involves the nucleophilic aromatic substitution of a suitable
starting material, such as 5-bromo-2-fluorobenzaldehyde, with pyrrolidine.

Proposed Synthetic Protocol: Nucleophilic Aromatic
Substitution

This proposed method is based on the known reactivity of activated aryl halides with amines.

Reaction Scheme:
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5-Bromo-2-fluorobenzaldehyde
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Pyrrolidine 5-Bromo-2-(pyrrolidin-1-yl)benzaldehyde
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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